Cas no 1181312-69-5 (2-(2-Aminoethyl)-6-(4-chlorophenyl)pyridazin-3(2H)-one)

• Product Name: 2-(2-Aminoethyl)-6-(4-chlorophenyl)pyridazin-3(2H)-one
• CAS No: 1181312-69-5
• MF: C₁₂H₁₂ClN₃O
• MW: 249.696181297302
• MDL: MFCD11891049
• CID: 4683729
• PubChem ID: 51663607
• Update Time: 2025-06-15

2-(2-Aminoethyl)-6-(4-chlorophenyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)-6-(4-chlorophenyl)pyridazin-3(2H)-one
• 2-(2-aminoethyl)-6-(4-chlorophenyl)pyridazin-3-one
• 2-(2-Aminoethyl)-6-(4-chlorophenyl)pyridazin-3(2H)-one

• MDL： MFCD11891049
• Inchi： 1S/C12H12ClN3O/c13-10-3-1-9(2-4-10)11-5-6-12(17)16(15-11)8-7-14/h1-6H,7-8,14H2
• InChI Key： CPPYQODHFZJTID-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(N(CCN)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Topological Polar Surface Area: 58.7

Additional information on 2-(2-Aminoethyl)-6-(4-chlorophenyl)pyridazin-3(2H)-one

Comprehensive Overview of 2-(2-Aminoethyl)-6-(4-chlorophenyl)pyridazin-3(2H)-one (CAS No. 1181312-69-5)

The compound 2-(2-Aminoethyl)-6-(4-chlorophenyl)pyridazin-3(2H)-one, identified by its CAS number 1181312-69-5, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique pyridazinone core, a 4-chlorophenyl substituent, and an aminoethyl side chain, making it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules targeting neurological disorders and inflammatory pathways.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in precision medicine and targeted therapy. The pyridazinone moiety in 2-(2-Aminoethyl)-6-(4-chlorophenyl)pyridazin-3(2H)-one is known to interact with enzyme targets such as phosphodiesterases (PDEs), which are critical in regulating cellular signaling. This has led to inquiries about its potential role in treating conditions like chronic pain, neurodegenerative diseases, and even metabolic syndromes—topics frequently searched in academic and medical databases.

Synthetic accessibility and structure-activity relationship (SAR) studies of this compound have also been a focal point. The presence of the 4-chlorophenyl group enhances lipophilicity, potentially improving blood-brain barrier penetration, a key consideration for CNS-targeted drugs. Meanwhile, the aminoethyl side chain offers opportunities for further derivatization, aligning with the growing trend of fragment-based drug design. These attributes make CAS 1181312-69-5 a candidate for high-throughput screening campaigns.

From an industrial perspective, scalability and green chemistry approaches for synthesizing 2-(2-Aminoethyl)-6-(4-chlorophenyl)pyridazin-3(2H)-one are under exploration. With increasing emphasis on sustainable synthesis, researchers are investigating catalytic methods to reduce waste and energy consumption. This aligns with broader environmental, social, and governance (ESG) goals, a hot topic in pharmaceutical manufacturing discussions.

Analytical characterization of this compound involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with regulatory standards. Its stability under various pH conditions and photodegradation resistance are also critical for formulation development—a concern often raised in preclinical research forums.

In summary, 2-(2-Aminoethyl)-6-(4-chlorophenyl)pyridazin-3(2H)-one (CAS 1181312-69-5) represents a promising intersection of medicinal chemistry and drug discovery. Its multifaceted applications, coupled with evolving biotechnological trends, position it as a compound of enduring scientific and therapeutic interest.